Cas no 101251-17-6 (1H-Pyrazolo[3,4-d]pyrimidine, 3-chloro-1-methyl-6-(methylthio)-)
101251-17-6 structure
Product Name:1H-Pyrazolo[3,4-d]pyrimidine, 3-chloro-1-methyl-6-(methylthio)-
CAS No:101251-17-6
MF:C7H7ClN4S
MW:214.67527794838
CID:3553987
PubChem ID:295922
Update Time:2025-04-22
1H-Pyrazolo[3,4-d]pyrimidine, 3-chloro-1-methyl-6-(methylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazolo[3,4-d]pyrimidine, 3-chloro-1-methyl-6-(methylthio)-
- 3-chloro-1-methyl-6-methylsulfanyl-1H-pyrazolo[3,4-d]pyrimidine
- DB-193871
- NSC165552
- 3-Chloro-1-methyl-6-(methylthio)-1h-pyrazolo[3,4-d]pyrimidine
- NSC-165552
- JJTNVGBIOLCNQB-UHFFFAOYSA-N
- SCHEMBL4258862
- 101251-17-6
-
- Inchi: 1S/C7H7ClN4S/c1-12-6-4(5(8)11-12)3-9-7(10-6)13-2/h3H,1-2H3
- InChI Key: JJTNVGBIOLCNQB-UHFFFAOYSA-N
- SMILES: C1(SC)=NC=C2C(Cl)=NN(C)C2=N1
Computed Properties
- Exact Mass: 214.0079951Da
- Monoisotopic Mass: 214.0079951Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 68.9Ų
1H-Pyrazolo[3,4-d]pyrimidine, 3-chloro-1-methyl-6-(methylthio)- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
101251-17-6 (1H-Pyrazolo[3,4-d]pyrimidine, 3-chloro-1-methyl-6-(methylthio)-) Related Products
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